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Compound of Interest

Compound Name: KGYY15

Cat. No.: B15623894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KGYY15 is a synthetic 15-amino acid peptide that has emerged as a significant modulator of

the CD40 signaling pathway, a critical regulator of immune responses.[1] Derived from a region

of mouse CD154 (CD40 ligand), KGYY15 has demonstrated potential in preclinical studies for

the treatment of autoimmune diseases, such as type 1 diabetes, by influencing the interaction

between CD40 and its ligand.[2][3] This technical guide provides a comprehensive overview of

the chemical structure, properties, and biological activity of KGYY15, including detailed

experimental protocols and data presentation to support further research and development.

Chemical Structure and Properties
KGYY15 is a linear peptide with the amino acid sequence H-Val-Leu-Gln-Trp-Ala-Lys-Lys-Gly-

Tyr-Tyr-Thr-Met-Lys-Ser-Asn-OH.[3] Its chemical and physical properties are summarized in

the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15623894?utm_src=pdf-interest
https://www.benchchem.com/product/b15623894?utm_src=pdf-body
https://lifescienceproduction.co.uk/kgyy15/
https://www.benchchem.com/product/b15623894?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10141526/
https://www.iscabiochemicals.com/products/0/398
https://www.benchchem.com/product/b15623894?utm_src=pdf-body
https://www.benchchem.com/product/b15623894?utm_src=pdf-body
https://www.iscabiochemicals.com/products/0/398
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C84H129N21O22S [1]

Molecular Weight 1815.93 g/mol [1]

Appearance Freeze-dried solid [1]

Solubility Soluble in water [1]

Purity (typical) >95% by HPLC [1]

Storage
Store dry, frozen, and in the

dark.
[1]

Note: Detailed quantitative data on properties such as melting point, boiling point, and specific

solubility in various solvents are not extensively available in the public domain. Researchers

should determine these properties empirically as needed for their specific applications.

Biological Activity and Signaling Pathways
KGYY15 exerts its biological effects primarily through its interaction with the CD40 receptor

and integrins, thereby modulating downstream signaling cascades, most notably the NF-κB

pathway.

Interaction with CD40 and Integrins
KGYY15 is a CD40 targeting peptide.[4] However, its interaction is complex and appears to be

influenced by the presence of other cell surface molecules, particularly integrins. Kinetic

exclusion assays (KinExA) have been employed to quantify the binding affinities of KGYY15.

Interacting Partners Dissociation Constant (Kd)

KGYY15 and CD40 109.69 nM

KGYY15 with CD11a/CD18 + CD40 166.78 nM

KGYY15 with CD11b/CD18 + CD40 7.09 nM
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These data suggest that the presence of CD11b/CD18 significantly enhances the binding

affinity of KGYY15 for CD40, while the CD11a/CD18 complex may slightly weaken it.[2][5]

Modulation of the NF-κB Signaling Pathway
The CD40 signaling pathway is a known activator of the nuclear factor-kappa B (NF-κB)

pathway, a critical transcription factor involved in inflammatory responses. KGYY15 has been

shown to activate the NF-κB pathway.[4] At a concentration of 100 μM, KGYY15 can induce

approximately 33% of the NF-κB pathway activation.[4] This modulation, rather than complete

inhibition, of CD40 signaling is a key aspect of KGYY15's mechanism of action.[6]

A simplified representation of the CD40-mediated NF-κB signaling pathway is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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